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Compound of Interest

Compound Name: Vinylboronic acid pinacol ester

Cat. No.: B127660 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and protecting the

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of Vinylboronic acid pinacol ester. Adherence to these procedures is critical

for minimizing risks and complying with regulatory standards.

Vinylboronic acid pinacol ester should be handled as hazardous waste. Under no

circumstances should this chemical or its containers be disposed of in regular trash or down

the drain.[1]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). All handling of this compound and its waste should be conducted

in a certified chemical fume hood.[1] It is a flammable liquid and vapor that may cause an

allergic skin reaction, as well as skin and eye irritation.[2][3] The substance is also air-sensitive

and should be handled and stored under an inert gas.[2][3]

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Nitrile or neoprene gloves. Double gloving is recommended.[1]
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Body Protection: A flame-retardant, antistatic lab coat that fully covers the arms and is

fastened in the front.[1][2]

Footwear: Closed-toe shoes.[1]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Use only non-sparking, explosion-proof tools and equipment.[3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Store in a cool, dry, well-ventilated area, preferably in a freezer at -20°C.[2][3]

Keep containers tightly closed under an inert atmosphere.[2][3]

Spill Response:

In case of a spill, immediately evacuate the area and remove all ignition sources.[4]

For small spills, absorb the liquid with an inert material like Chemizorb®, vermiculite, or

sand.[2][4]

Collect the absorbed material and residues in a designated, sealed container for flammable

waste.[4]

Do not allow the spilled material to enter drains or waterways.[2][4]

Quantitative Data Summary
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Parameter Value/Information Source(s)

UN Number 3272 [2]

Proper Shipping Name
ESTERS, N.O.S. (Vinylboronic

acid pinacol ester)
[2][4]

Transport Hazard Class 3 (Flammable Liquid) [2]

Packaging Group III [2]

GHS Hazard Statements

H226: Flammable liquid and

vapourH317: May cause an

allergic skin reaction

[2]

Storage Temperature Recommended: -20 °C [2]

Step-by-Step Disposal Procedure
The primary disposal method for vinylboronic acid pinacol ester is through a licensed

hazardous waste management company.[3][4] Disposal may involve incineration in a licensed

facility or burial in a specifically licensed landfill.[4]

1. Waste Segregation and Collection:

Designated Waste Containers: Use separate, clearly labeled, and sealable containers for

liquid waste containing vinylboronic acid pinacol ester. Ensure the container material is

compatible with the chemical.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Vinylboronic acid pinacol ester".[1] The label should also indicate that

it is a flammable liquid.

2. Solid Waste Disposal:

Contaminated solid materials such as gloves, bench paper, and absorbent materials should

be collected in a separate, sealed container.

This container must also be labeled as "Hazardous Waste" with the chemical name.[1]
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3. Decontamination of Empty Containers and Glassware:

Initial Rinse: Triple rinse the empty container or glassware with a suitable organic solvent

(e.g., acetone or ethanol). Collect all rinsates as hazardous liquid waste.

Secondary Decontamination: For thorough decontamination, a basic wash can be effective in

converting residual boronic acid into a more water-soluble boronate salt.[1][5] This can be

followed by a water rinse. All rinsates from this decontamination process must also be

collected as liquid hazardous waste.[1]

Final Rinse: After decontamination, a final rinse with water can be performed. This final rinse

water should also be collected as hazardous waste.[1]

Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before

reuse or disposal in the appropriate laboratory glass recycling stream.[1]

4. Waste Storage and Pickup:

Store all sealed and labeled waste containers in a designated, well-ventilated satellite

accumulation area, away from sources of ignition.[1]

Follow your institution's specific procedures for hazardous waste pickup and disposal.[1]

Disposal Workflow Diagram
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Disposal Workflow for Vinylboronic acid pinacol ester
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Caption: Disposal workflow for Vinylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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